Cas no 58511-74-3 (Phenol, 2-bromo-6-sec-hexyl-4-methyl-)
58511-74-3 structure
Product Name:Phenol, 2-bromo-6-sec-hexyl-4-methyl-
CAS No:58511-74-3
MF:C13H19BrO
MW:271.193363428116
CID:335468
PubChem ID:71440743
Update Time:2025-04-19
Phenol, 2-bromo-6-sec-hexyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-bromo-6-sec-hexyl-4-methyl-
- 2-bromo-6-hexan-2-yl-4-methylphenol
- 58511-74-3
- DTXSID20849711
- 2-BROMO-6-(HEXAN-2-YL)-4-METHYLPHENOL
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- Inchi: 1S/C13H19BrO/c1-4-5-6-10(3)11-7-9(2)8-12(14)13(11)15/h7-8,10,15H,4-6H2,1-3H3
- InChI Key: AJCOQDHPIBYURM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=C(C=1O)C(C)CCCC
Computed Properties
- Exact Mass: 270.06193g/mol
- Monoisotopic Mass: 270.06193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 20.2Ų
Phenol, 2-bromo-6-sec-hexyl-4-methyl- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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